Cas no 1280923-33-2 (N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide)
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide
- AKOS034746410
- EN300-26679975
- 1280923-33-2
-
- Inchi: 1S/C12H10N4O/c1-16(7-6-13)12(17)11-8-14-9-4-2-3-5-10(9)15-11/h2-5,8H,7H2,1H3
- InChI Key: GROAVXQWIKOIJE-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=C2C=CC=CC2=N1)N(C)CC#N
Computed Properties
- Exact Mass: 226.08546096g/mol
- Monoisotopic Mass: 226.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 69.9Ų
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26679975-0.25g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26679975-0.5g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-26679975-1g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 1g |
$628.0 | 2023-09-12 | ||
| Enamine | EN300-26679975-2.5g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-26679975-5g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 5g |
$1821.0 | 2023-09-12 | ||
| Enamine | EN300-26679975-10g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 10g |
$2701.0 | 2023-09-12 | ||
| Enamine | EN300-26679975-0.1g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-26679975-0.05g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-26679975-10.0g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 95.0% | 10.0g |
$2701.0 | 2025-03-20 | |
| Enamine | EN300-26679975-1.0g |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide |
1280923-33-2 | 95.0% | 1.0g |
$628.0 | 2025-03-20 |
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide
Introduction to N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide (CAS No. 1280923-33-2)
N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide is a sophisticated organic compound with the chemical formula C9H8N4O. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of a quinoxaline core, combined with functional groups such as the cyano and methyl substituents, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.
The compound's CAS number, 1280923-33-2, serves as a unique identifier in chemical databases and literature, facilitating its recognition and study within the scientific community. Its molecular structure incorporates a carboxamide group at the 2-position of the quinoxaline ring, which is known to influence its reactivity and interactions with biological targets. This structural feature has been explored in various research contexts, particularly in the development of novel therapeutic agents.
In recent years, N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide has been the subject of several studies aimed at elucidating its pharmacological properties. One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The quinoxaline scaffold is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting various diseases, including cancer and infectious disorders.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. For instance, preliminary data indicate that it could interfere with kinases and other enzymes implicated in cancer cell proliferation, making it a candidate for further development as an anticancer agent.
The synthesis of N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group and the methylamino functionality at the 1-position and 3-position of the quinoxaline ring, respectively, are critical steps in its preparation. Researchers have employed various synthetic strategies, including condensation reactions and nucleophilic substitutions, to achieve high yields and purity levels.
The role of functional groups in determining the biological activity of N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide has been extensively studied. The carboxamide group, for example, can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the electron-withdrawing nature of the cyano group can modulate electronic properties, influencing reactivity and pharmacokinetic profiles.
In vitro studies have provided valuable insights into the potential therapeutic applications of N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide. These studies have focused on evaluating its interaction with various biological targets, including enzymes and receptors relevant to human health. Notably, research has highlighted its potential as an inhibitor of certain kinases that play a role in cancer progression. The compound's ability to disrupt these enzymatic pathways could lead to novel treatment strategies for oncological disorders.
The development of new pharmaceuticals often involves optimizing synthetic routes to improve efficiency and reduce costs. In the case of N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide, researchers have explored alternative synthetic pathways to enhance yield and scalability. Advances in green chemistry principles have also influenced these efforts, emphasizing sustainable practices such as solvent recovery and catalytic methods.
The future prospects for N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its interactions with additional biological targets and exploring its potential in preclinical models are key areas of focus. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing new insights into its pharmacological properties.
The compound's unique structural features make it a valuable scaffold for drug design innovation. By modifying specific functional groups or introducing new ones, researchers can generate derivatives with enhanced potency or selectivity. This flexibility underscores the importance of N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide as a building block in medicinal chemistry.
In conclusion, N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide (CAS No. 1280923-33-2) represents a significant advancement in pharmaceutical research due to its structural complexity and potential biological activities. Its investigation has opened new avenues for drug discovery, particularly in oncology and infectious diseases. As research continues to uncover its pharmacological properties, this compound is poised to play a crucial role in developing next-generation therapeutic agents.
1280923-33-2 (N-(cyanomethyl)-N-methylquinoxaline-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)